Cas no 1040700-07-9 (7-fluoro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide)

• Product Name: 7-fluoro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide
• CAS No: 1040700-07-9
• MF: C₁₇H₁₂FN₅O₃
• MW: 353.307286262512
• CID: 5385925
• Update Time: 2025-05-24

7-fluoro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-5-hydroxy-N-(2-methoxyphenyl)-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide
• [1,2,3]Triazolo[1,5-a]quinazoline-3-carboxamide, 7-fluoro-4,5-dihydro-N-(2-methoxyphenyl)-5-oxo-
• 7-fluoro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide

• Inchi： 1S/C17H12FN5O3/c1-26-13-5-3-2-4-11(13)19-17(25)14-15-20-16(24)10-8-9(18)6-7-12(10)23(15)22-21-14/h2-8H,1H3,(H,19,25)(H,20,24)
• InChI Key： WDLYFORIKJKNQZ-UHFFFAOYSA-N
• SMILES： N12N=NC(C(NC3=CC=CC=C3OC)=O)=C1NC(=O)C1=C2C=CC(F)=C1

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• pka: 9.46±0.70(Predicted)

Additional information on 7-fluoro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide

7-Fluoro-N-(2-Methoxyphenyl)-5-Oxo-4H,5H-[1,2,3]Triazolo[1,5-a]Quinazoline-3-Carboxamide: A Comprehensive Overview

The compound with CAS No 1040700-07-9, known as 7-fluoro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of quinazoline derivatives, which have been extensively studied for their diverse biological activities and therapeutic applications.

Quinazoline derivatives have long been recognized for their ability to modulate various cellular pathways and target key enzymes involved in disease progression. The inclusion of a triazolo ring in the structure of this compound further enhances its pharmacological properties by introducing additional hydrogen bonding capabilities and improved bioavailability. Recent studies have highlighted the potential of such fused-ring systems in targeting specific kinases and other enzymes associated with cancer and inflammatory diseases.

The 7-fluoro substitution in this compound plays a crucial role in modulating its pharmacokinetic profile. Fluorine atoms are known to increase the lipophilicity of molecules, which can enhance their ability to cross biological membranes and reach target sites more effectively. This property is particularly advantageous in the development of drugs that require high tissue penetration or prolonged residence time within the body.

The N-(2-methoxyphenyl) group attached to the molecule contributes to its selectivity and specificity towards certain biological targets. Methoxy groups are commonly used in drug design to improve solubility and reduce toxicity while maintaining or enhancing therapeutic efficacy. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such groups with greater accuracy, facilitating the design of more effective drug candidates.

One of the most promising applications of this compound lies in its potential as an antitumor agent. Preclinical studies have demonstrated that it exhibits significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy agents. Its ability to inhibit key oncogenic pathways and induce apoptosis in cancer cells makes it a strong candidate for further clinical investigation.

In addition to its antitumor properties, this compound has also shown potential as an anti-inflammatory agent. Inflammation is a critical factor in many chronic diseases, including cardiovascular disorders and neurodegenerative conditions. By targeting specific inflammatory mediators and signaling pathways, this compound could offer a novel therapeutic approach for managing these conditions.

The synthesis of 7-fluoro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide involves a multi-step process that combines advanced organic chemistry techniques with state-of-the-art catalytic systems. Researchers have recently developed more efficient synthetic routes that minimize waste generation and improve overall yield, making large-scale production more feasible.

Despite its promising properties, further research is needed to fully understand the mechanism of action of this compound and optimize its therapeutic potential. Ongoing studies are focusing on identifying its exact binding sites on target proteins and elucidating the molecular mechanisms underlying its biological effects.

In conclusion, 7-fluoro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for addressing some of the most challenging medical conditions faced by society today.